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Compound of Interest

Compound Name: 1-(4-Bromopyridin-2-yl)ethanone

Cat. No.: B1291929 Get Quote

Essential Safety and Handling Guide for 1-(4-
Bromopyridin-2-yl)ethanone
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-(4-Bromopyridin-2-yl)ethanone
(CAS No. 1060805-69-7). The following procedures are critical for safe laboratory operations

and proper disposal.

Chemical Properties and Hazards:

While specific toxicity data for 1-(4-Bromopyridin-2-yl)ethanone is not readily available, it is

classified as a bromopyridine derivative. Compounds in this class are generally considered

harmful if inhaled, swallowed, or in contact with skin, and can cause skin, eye, and respiratory

irritation.[1] Thermal decomposition may produce hazardous substances including carbon

monoxide, carbon dioxide, nitrogen oxides, hydrogen bromide, and hydrogen cyanide.[2]
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Property Value

Molecular Formula C₇H₆BrNO[3]

Molecular Weight 200.03 g/mol [3]

Boiling Point 267.3±25.0 °C (Predicted)[4]

Density 1.534±0.06 g/cm³ (Predicted)[4]

Storage
Store at 2-8°C under inert gas (nitrogen or

Argon).[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. All handling of this

compound must be conducted in a certified chemical fume hood.[1]
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Protection Type Specification Purpose

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1 standard

or European Standard EN166.

[1][5][6]

Protects eyes from splashes

and vapors.

Face Protection
Face shield (in addition to

goggles).[1][7]

Required for risk of explosion

or significant splash.

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).[1]

Protects skin from absorption.

Inspect gloves before use.[8]

Body Protection
Flame-resistant lab coat, fully

buttoned.[1]

Protects against splashes and

potential fire hazards.

Footwear
Closed-toe, closed-heel shoes.

[1]
Prevents exposure from spills.

Respiratory Protection

NIOSH-approved respirator if

engineering controls are

insufficient or during

emergencies.[1][5]

Protects against inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Ensure a certified chemical fume hood is operational. Confirm that an

emergency eyewash station and safety shower are accessible.[1][5]

Personal Protective Equipment: Don all required PPE as detailed in the table above.

Handling:

Use only in a well-ventilated area.[9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2][10]

Avoid contact with eyes, skin, and clothing.[5]
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Wash hands thoroughly after handling.[2][10]

Do not eat, drink, or smoke when using this product.[2][7]

Keep the container tightly closed when not in use.[2][7]

Ground and bond containers when transferring material to prevent static discharge.[5][7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and strong acids.[4][5]

Emergency Procedures and First Aid
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[6][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8][9]

Disposal Plan
All waste containing 1-(4-Bromopyridin-2-yl)ethanone is considered hazardous waste.

Collection: Collect waste material in a sealed, labeled container.
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Storage: Store hazardous waste in a designated, secure area.

Disposal: Dispose of contents and container in accordance with all local, regional, national,

and international regulations.[2][11] Do not allow the material to enter drains or waterways.

[1][8]

Visual Workflow: Chemical Spill Response
The following diagram outlines the immediate steps to take in the event of a chemical spill.
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Spill Occurs

Evacuate Immediate Area

Alert Personnel & Call for Help

Don Appropriate PPE
(including respiratory protection)

Contain the Spill
(use inert absorbent material)

Collect Absorbed Material

Place in Sealed, Labeled
Hazardous Waste Container

Decontaminate the Area

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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